Cas no 1175272-31-7 (2,3-dihydro-3-oxo-5-Isoquinolinecarbonitrile)

• Product Name: 2,3-dihydro-3-oxo-5-Isoquinolinecarbonitrile
• CAS No: 1175272-31-7
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 1100619
• PubChem ID: 67520562
• Update Time: 2025-04-20

2,3-dihydro-3-oxo-5-Isoquinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-3-oxo-5-Isoquinolinecarbonitrile
• 3-Hydroxy-5-isoquinolinecarbonitrile
• 1,2-DIHYDRO-INDOL-3-ONE
• 1,2-Dimethylindole-3-carboxaldehyde
• 1-Boc-1H-Indol-3-ol
• 3-Hydroxy-1H-indole
• 3-hydroxyindole
• 3-hydroxyisoquinoline-5-carbonitrile
• indole-3-ol
• RARECHEM AH BS 0105
• 1175272-31-7
• DB-376091
• SCHEMBL2748021

• Inchi： 1S/C10H6N2O/c11-5-7-2-1-3-8-6-12-10(13)4-9(7)8/h1-4,6H,(H,12,13)
• InChI Key： GJHRWZDMNLGYQX-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(C#N)=CC=CC2=CN1

Computed Properties

• Exact Mass: 170.048012819g/mol
• Monoisotopic Mass: 170.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.9Ų